Cas no 957034-82-1 (4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid)

• Product Name: 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid
• CAS No: 957034-82-1
• MF: C₉H₁₄BNO₄S
• MW: 243.08776140213
• MDL: MFCD09475839
• CID: 839789
• PubChem ID: 44118775
• Update Time: 2025-10-28

4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-DIMETHYLSULFAMOYL)-2-METHYLPHENYLBORONIC ACID
• (4-(N,N-Dimethylsulfamoyl)-2-methylphenyl)boronic acid
• [4-(dimethylsulfamoyl)-2-methylphenyl]boronic acid
• 4-(N,N-Dimethylsulphamoyl)-2-methylbenzeneboronic acid
• (4-(N,N-Dimethylsulfamoyl)-2-methylphenyl)boronicacid
• CS-0174644
• KNKDICZGYPFTBK-UHFFFAOYSA-N
• AKOS015850804
• A858934
• MFCD09475839
• [4-(dimethylsulfamoyl)-2-methyl-phenyl]boronic acid
• 957034-82-1
• SCHEMBL1460104
• 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid, AldrichCPR
• BS-22353
• F72772
• DTXSID00656980
• N,N-Dimethyl 4-borono-3-methylbenzenesulfonamide
• 4-(dimethylsulfamoyl)-2-methylphenylboronic acid
• 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid

• MDL： MFCD09475839
• Inchi： 1S/C9H14BNO4S/c1-7-6-8(16(14,15)11(2)3)4-5-9(7)10(12)13/h4-6,12-13H,1-3H3
• InChI Key： KNKDICZGYPFTBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C)C=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 243.07400
• Monoisotopic Mass: 243.0736593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.22000
• LogP: 0.00590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid

Introduction to 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid (CAS No. 957034-82-1)

4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid (CAS No. 957034-82-1) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a boronic acid group and a sulfamoyl moiety, making it an attractive building block for various chemical transformations.

The boronic acid functional group in 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid is known for its reactivity and utility in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This reaction is pivotal in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials. The presence of the sulfamoyl group adds additional reactivity and functional diversity, enabling the compound to participate in a broader range of chemical reactions.

Recent research has highlighted the potential applications of 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid in medicinal chemistry. Studies have shown that boronic acids can act as potent inhibitors of various enzymes, including proteases and glycosidases. The sulfamoyl group, known for its ability to form hydrogen bonds and interact with biological targets, further enhances the compound's bioactivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties, making them promising candidates for the development of new therapeutic agents.

In addition to its medicinal applications, 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid has found use in materials science. The boronic acid group can undergo reversible binding with diols, which is a key feature in the design of dynamic covalent networks and self-healing materials. This property has been exploited to create smart materials that can respond to environmental stimuli, such as changes in pH or temperature. A recent study in Advanced Materials reported the synthesis of self-healing hydrogels using this compound, showcasing its potential in biomedical applications such as tissue engineering and drug delivery systems.

The synthetic accessibility of 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid is another factor contributing to its widespread use. The compound can be synthesized through a series of well-established chemical reactions, including Suzuki coupling and sulfonation steps. This ease of synthesis allows researchers to readily incorporate this building block into their workflows, facilitating rapid exploration of new chemical space.

In terms of safety and handling, 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid is generally considered stable under standard laboratory conditions. However, it is important to note that boronic acids can form volatile boranes when exposed to certain reagents or conditions. Therefore, proper storage and handling practices are recommended to ensure safety and maintain the integrity of the compound.

To summarize, 4-(N,N-Dimethylsulfamoyl)-2-methylphenylboronic acid (CAS No. 957034-82-1) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of a boronic acid group and a sulfamoyl moiety makes it an invaluable tool for researchers seeking to develop new molecules with enhanced properties and functionalities. As ongoing research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in various scientific disciplines.